Cas no 1290962-37-6 (Methyl 4-iodo-3-isopropyl-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 4-iodo-3-isopropyl-1H-pyrazole-5-carboxylate
• CAS No: 1290962-37-6
• MF: C₈H₁₁IN₂O₂
• MW: 294.089614152908
• CID: 5207490
• Update Time: 2023-08-25

Methyl 4-iodo-3-isopropyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-3-isopropyl-1H-pyrazole-5-carboxylate
• Methyl4-iodo-3-isopropyl-1H-pyrazole-5-carboxylate
• methyl 4-iodo-5-propan-2-yl-1H-pyrazole-3-carboxylate
• 4-Iodo-5-isopropyl-2H-pyrazole-3-carboxylic acid methyl ester
• 1H-Pyrazole-3-carboxylic acid, 4-iodo-5-(1-methylethyl)-, methyl ester

• Inchi： 1S/C8H11IN2O2/c1-4(2)6-5(9)7(11-10-6)8(12)13-3/h4H,1-3H3,(H,10,11)
• InChI Key： SLNZWLBSMLGBQZ-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=NNC=1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• XLogP3: 2.2
• Topological Polar Surface Area: 55